Cas no 96187-78-9 (1-Propanone, 1-[4-(phenylthio)phenyl]-)
96187-78-9 structure
Product Name:1-Propanone, 1-[4-(phenylthio)phenyl]-
CAS No:96187-78-9
MF:C15H14OS
MW:242.336062908173
CID:751528
Update Time:2023-08-03
1-Propanone, 1-[4-(phenylthio)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1-Propanone, 1-[4-(phenylthio)phenyl]-
- 1-(4-phenylsulfanylphenyl)propan-1-one
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- Inchi: 1S/C15H14OS/c1-2-15(16)12-8-10-14(11-9-12)17-13-6-4-3-5-7-13/h3-11H,2H2,1H3
- InChI Key: BEHFQPXRLXBATQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C1C=CC(=CC=1)C(CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 237
- XLogP3: 4.3
- Topological Polar Surface Area: 42.4
1-Propanone, 1-[4-(phenylthio)phenyl]- Related Literature
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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